Cas no 93710-55-5 (2-(2-bromo-6-methoxyphenyl)acetonitrile)

• Product Name: 2-(2-bromo-6-methoxyphenyl)acetonitrile
• CAS No: 93710-55-5
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 5923749
• PubChem ID: 68262423
• Update Time: 2025-05-19

2-(2-bromo-6-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-6-methoxy-phenyl)-acetonitrile
• Benzeneacetonitrile, 2-bromo-6-methoxy-
• 2-(2-bromo-6-methoxyphenyl)acetonitrile

• Inchi： 1S/C9H8BrNO/c1-12-9-4-2-3-8(10)7(9)5-6-11/h2-4H,5H2,1H3
• InChI Key： JJXRIEDGRJPKLP-UHFFFAOYSA-N
• SMILES： C1(CC#N)=C(OC)C=CC=C1Br

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• Boiling Point: 303.4±27.0 °C(Predicted)

Additional information on 2-(2-bromo-6-methoxyphenyl)acetonitrile

Professional Introduction to 2-(2-bromo-6-methoxyphenyl)acetonitrile (CAS No. 93710-55-5)

2-(2-bromo-6-methoxyphenyl)acetonitrile, with the chemical formula C₈H₆BrNO, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 93710-55-5, has garnered considerable attention due to its versatile applications in synthetic chemistry and medicinal chemistry. The presence of both bromine and methoxy substituents on the phenyl ring enhances its reactivity, making it a valuable building block for the development of novel molecules.

The bromo group at the 2-position and the methoxy group at the 6-position impart unique electronic and steric properties to the molecule, which are crucial for its role in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex organic frameworks, particularly in drug discovery efforts. The acetonitrile moiety further extends its utility by providing a nucleophilic site for further functionalization, enabling the synthesis of a wide array of derivatives.

In recent years, there has been a surge in research focused on developing selective and efficient methods for constructing biaryl structures, which are prevalent in many bioactive compounds. 2-(2-bromo-6-methoxyphenyl)acetonitrile has emerged as a preferred starting material for such endeavors. Its compatibility with palladium-catalyzed reactions allows for the facile introduction of various aryl groups, facilitating the rapid assembly of pharmacophores with tailored properties.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of 2-(2-bromo-6-methoxyphenyl)acetonitrile, researchers have been able to develop novel inhibitors with enhanced potency and selectivity. For instance, recent studies have demonstrated its utility in generating substituted biphenyl derivatives that exhibit significant kinase inhibition activity.

The compound's significance extends beyond pharmaceuticals into the realm of agrochemicals. Its structural features make it an excellent candidate for designing new pesticides and herbicides. The ability to modify both aromatic rings independently allows chemists to fine-tune the biological activity of these compounds, leading to more effective crop protection agents. This adaptability underscores its importance as a synthetic intermediate.

Advances in computational chemistry have further highlighted the potential of 2-(2-bromo-6-methoxyphenyl)acetonitrile. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of more effective drugs. These computational approaches complement traditional experimental methods, offering a synergistic strategy for drug discovery. The compound's well-documented reactivity profiles make it an ideal candidate for such studies.

In conclusion, 2-(2-bromo-6-methoxyphenyl)acetonitrile (CAS No. 93710-55-5) is a multifaceted compound with broad applications in synthetic chemistry and medicinal chemistry. Its unique structural features and reactivity make it indispensable in the development of new pharmaceuticals and agrochemicals. As research continues to evolve, this compound will undoubtedly remain at the forefront of chemical innovation.